2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(1H-tetrazol-1-yl)benzamide

• Molecular Formula: C12H12ClN5O3S
• Molecular Weight: 341.77 g/mol
• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-5-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C12H12ClN5O3S/c13-11-2-1-9(18-7-14-16-17-18)5-10(11)12(19)15-8-3-4-22(20,21)6-8/h1-2,5,7-8H,3-4,6H2,(H,15,19)
• InChI Key: BEEDJDZDOMLYCG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=C(C=CC(=C2)N3C=NN=N3)Cl

Description

2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(1H-tetrazol-1-yl)benzamide is a benzamide derivative featuring a chlorine substituent at the ortho position (C2), a tetrazole ring at the para position (C5), and a sulfone-functionalized tetrahydrothiophene moiety attached to the benzamide nitrogen. The compound’s molecular architecture combines electron-withdrawing groups (chlorine, tetrazole) and a polar sulfone group, which may enhance metabolic stability and solubility compared to non-sulfonated analogs . Its synthesis typically involves multi-step reactions, including nucleophilic substitution, oxidation (e.g., using potassium permanganate or hydrogen peroxide), and coupling of the tetrazole moiety .

Comparison with Similar Compounds

Substituent Position on the Benzamide Ring

• 4-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(1H-tetrazol-1-yl)benzamide: Differs in chlorine placement (para vs. ortho).
• 2-Chloro-N-cyclopentyl-5-(1H-tetrazol-1-yl)benzamide :
  Replaces the sulfone-tetrahydrothiophene group with a cyclopentyl substituent. The cyclopentyl group increases lipophilicity, which could affect membrane permeability and pharmacokinetics .

Heterocyclic Moieties

• Thiazole-Containing Analogs (e.g., 2-Chloro-N-(1,3-thiazol-2-yl)-5-(1H-tetrazol-1-yl)benzamide) :
  Thiazole rings (vs. tetrahydrothiophene sulfone) are associated with anticonvulsant activity but may exhibit reduced metabolic stability due to sulfur oxidation susceptibility .

Functional Group Impact on Bioactivity

Compound Name	Key Functional Groups	Reported Biological Activity
Target Compound	Chlorine (C2), Tetrazole (C5), Sulfone-tetrahydrothiophene	Hypothesized antimicrobial/anticancer activity (based on structural analogs)
2-Chloro-N-(thiazol-2-yl)benzamide	Thiazole, Benzamide	Anticonvulsant activity (ED₅₀: 15 mg/kg in rodent models)
N-((1-(4-Chlorophenyl)-1H-tetrazol-5-yl)methyl)benzamide	Chlorophenyl, Tetrazole	Antimicrobial (MIC: 8 µg/mL against S. aureus)
5-Chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-nitrobenzamide	Benzothiazole, Nitro group	Antifungal (IC₅₀: 2.5 µM against C. albicans)

Pharmacological Potential

The sulfone group in the target compound may improve aqueous solubility (logP ~1.8 predicted) compared to lipophilic analogs like N-(4-ethylbenzyl) derivatives (logP ~3.2) . Additionally, the tetrazole’s bioisosteric mimicry of carboxylic acids could enhance oral bioavailability, as seen in related antihypertensive drugs .